Cas no 2171361-36-5 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid
• CAS No: 2171361-36-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6598659
• PubChem ID: 165963875
• Update Time: 2025-10-21

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid
• EN300-1581173
• 2171361-36-5
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-2-7-16(12-24(29)28-23-15-33-13-22(23)25(30)31)27-26(32)34-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,22?,23?/m0/s1
• InChI Key： DFZNEYMZSGDZRT-BPURVQTLSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid

Comprehensive Analysis of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid (CAS No. 2171361-36-5)

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid (CAS No. 2171361-36-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of oxolane carboxylic acids, which are gaining attention due to their unique structural properties and applications in drug discovery. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) serves as a critical protecting group in solid-phase peptide synthesis (SPPS), enabling efficient stepwise elongation of peptide chains.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and therapeutic development. Researchers frequently search for high-purity Fmoc-amino acids like this compound to ensure optimal yields in automated peptide synthesizers. Its chiral center (3S configuration) and oxolane ring contribute to conformational rigidity, making it valuable for designing peptide mimetics and bioactive molecules targeting GPCRs or enzyme inhibition.

The compound's carboxylic acid moiety allows for further functionalization, aligning with trends in click chemistry and bioconjugation. Laboratories focusing on ADC (antibody-drug conjugate) development or PROTAC technology may employ this building block for linker construction. Analytical techniques such as HPLC and LC-MS are typically used to verify its purity, addressing the growing industry emphasis on quality-by-design (QbD) principles in synthetic chemistry.

From a green chemistry perspective, the synthesis of 2171361-36-5 often involves environmentally benign solvents, reflecting the pharmaceutical industry's shift toward sustainable manufacturing. Its stability under standard SPPS conditions (e.g., piperidine deprotection) makes it compatible with high-throughput screening platforms, a key requirement for modern drug discovery pipelines.

Emerging applications include its potential use in peptide-based vaccines and neural tissue engineering, areas receiving significant attention in PubMed publications. The oxolane scaffold may confer metabolic stability, addressing a common challenge in peptide drug development. Storage typically requires anhydrous conditions at -20°C to maintain reactivity, following best practices for amino acid derivatives handling.

With the rise of AI-assisted molecular design, compounds like 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid are increasingly studied through in silico simulations to predict their behavior in peptide folding and receptor binding. This aligns with the industry's focus on computational chemistry to accelerate lead optimization processes while reducing experimental costs.